Cas no 78916-54-8 (2H-Cyclopenta[b]naphtho[2,3-d]furan-10-carboxylicacid,5-(acetyloxy)-2-(3-furanyl)-3,3a,4a,5,5a,8,9,9a,10,10a-decahydro-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aS,4aS,5R,5aS,9aR,10S,10aR)-)

• Product Name: 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-carboxylicacid,5-(acetyloxy)-2-(3-furanyl)-3,3a,4a,5,5a,8,9,9a,10,10a-decahydro-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aS,4aS,5R,5aS,9aR,10S,10aR)-
• CAS No: 78916-54-8
• MF: C₂₈H₃₄O₇
• MW: 482.565369129181
• CID: 570012
• PubChem ID: 157278
• Update Time: 2025-04-19

2H-Cyclopenta[b]naphtho[2,3-d]furan-10-carboxylicacid,5-(acetyloxy)-2-(3-furanyl)-3,3a,4a,5,5a,8,9,9a,10,10a-decahydro-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aS,4aS,5R,5aS,9aR,10S,10aR)- Chemical and Physical Properties

Names and Identifiers

• 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-carboxylicacid,5-(acetyloxy)-2-(3-furanyl)-3,3a,4a,5,5a,8,9,9a,10,10a-decahydro-1,6,9a,10a-tetramethyl-9-oxo-,methyl ester, (2R,3aS,4aS,5R,5aS,9aR,10S,10aR)-
• 2H-Cyclopenta(b)naphtho(2,3-d)furan-10-carboxylic acid,5-(acetyloxy)-2 -(3-furanyl)-3,3a,4a,5,5a,8,9,9a,10,10a-decahydro-1,6,9a,10a-tetrameth yl-9-oxo-, methyl ester, (2R,3aS,4aS,5R,5aS,9aR,10S,10aR)-
• 2H-Cyclopenta[b]naphtho[2,3-d]furan-10-carboxylicacid,5-(acetyloxy)-2-(3-furanyl)-3,3a,4a,5,5a,8,9,9a,10,10a-decahydro-1,6,9a
• 2H-Cyclopenta(b)naphtho(2,3-d)furan-10-carboxylic acid,5-(acetyloxy)-2-(3-furanyl)-3,3a,4a,5,5a,8,9,9a,10,10a-decahydro-1,6,9a,10a-tetramethyl-9-oxo-, methyl ester, (2R,3aS,4aS,5R,5aS,9aR,10S,10aR)-
• 78916-54-8
• Methyl [5-(acetyloxy)-2-(furan-3-yl)-1,6,9a,10a-tetramethyl-9-oxo-3,3a,4a,5,5a,6,9,9a,10,10a-decahydro-2H-cyclopenta[b]naphtho[2,3-d]furan-10-yl]acetate
• DTXSID701000141

• Inchi： 1S/C28H34O7/c1-14-7-8-21(30)27(4)20(12-22(31)32-6)28(5)24-15(2)18(17-9-10-33-13-17)11-19(24)35-26(28)25(23(14)27)34-16(3)29/h7-10,13-14,18-20,23,25-26H,11-12H2,1-6H3/t14-,18+,19-,20+,23+,25+,26+,27+,28+/m0/s1
• InChI Key： YOKLNUYYOBJWOA-FDYTUXNBSA-N
• SMILES： O1[C@H]2C[C@@H](C3=COC=C3)C(C)=C2[C@]2(C)[C@H]1[C@@H]([C@H]1[C@@H](C)C=CC([C@@]1(C)[C@H]2CC(=O)OC)=O)OC(C)=O

Computed Properties

• Exact Mass: 482.230453
• Monoisotopic Mass: 482.230453
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 35
• Rotatable Bond Count: 6
• Complexity: 997
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 92
• XLogP3: 2.7

Experimental Properties

• Density: 1.24
• Boiling Point: 569.5°C at 760 mmHg
• Flash Point: 298.2°C
• Refractive Index: 1.567